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Abstract
1-(4-Methylphenyl)ethanol, also known as p,α-Dimethylbenzyl alcohol, is an aromatic

secondary alcohol with significant applications in the flavor and fragrance industries.[1][2][3]

This technical guide provides a comprehensive overview for researchers, scientists, and

product development professionals on its chemical properties, natural occurrence, synthesis,

and sensory profile. We will delve into its practical applications as a flavoring agent, validated

analytical methodologies for quality control, and its global regulatory and safety status. The

document is structured to provide not just procedural steps but the scientific rationale behind its

use, ensuring a deep, actionable understanding of this versatile compound.

Introduction: The Chemical and Sensory Identity of
1-(4-Methylphenyl)ethanol
1-(4-Methylphenyl)ethanol (CAS No: 536-50-5) is an organic compound belonging to the

class of toluenes.[4][5][6] It is a clear, colorless liquid characterized by a pleasant, multifaceted

aroma.[2][4][7] Its chemical structure, featuring a hydroxyl group on an ethyl chain attached to

a p-tolyl group, is responsible for its distinct sensory properties and reactivity.[8] This unique

combination of a mild floral and nutty character makes it a valuable ingredient for creating

complex and appealing flavor profiles in a variety of food and beverage products.[5][7]
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Chemical Name: 1-(4-Methylphenyl)ethanol[4]

Synonyms: p-α-Dimethylbenzyl alcohol, 1-(p-Tolyl)ethanol, Methyl-p-tolylcarbinol[4][9][10]

Molecular Formula: C9H12O[4]

Molecular Weight: 136.19 g/mol [4][9]

Physicochemical Properties
The physical and chemical properties of a flavoring agent are critical determinants of its

stability, solubility, and performance in different food matrices. 1-(4-Methylphenyl)ethanol is
slightly soluble in water but shows good solubility in organic solvents like ethanol, which

facilitates its incorporation into flavor concentrates.[8][11][12][13]

Property Value Source(s)

Appearance Clear, colorless liquid [4][7][14]

Boiling Point 218-220 °C [4][11]

Density 0.987 g/mL at 20 °C [4][11]

Flash Point 102 °C [4][11]

Refractive Index n20/D 1.524 [4][12]

Water Solubility Slightly miscible/soluble [5][11][12]

LogP 1.84 [4][15]

FEMA Number 3139 [4][9]

JECFA Number 805 [4][9]

Natural Occurrence and Biosynthesis
While widely produced synthetically for commercial use, 1-(4-Methylphenyl)ethanol is also

found in nature. It has been identified as a constituent in the essential oil of plants from the

ginger family (Zingiberaceae), such as turmeric (Curcuma longa L.).[3][4][6] Its presence has

also been reported in Nicotiana tabacum (tobacco) and potentially in some green vegetables.
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[5][9] The natural product is often levorotatory.[4][15] The presence of this compound in

botanicals highlights its role in the natural world as a secondary metabolite, likely contributing

to the plant's overall aroma and defense mechanisms.

Industrial Synthesis: From Precursor to Flavor
For commercial applications in the food industry, a consistent and high-purity supply is

paramount. Chemical synthesis provides this reliability. One of the primary industrial routes is

the reduction of 4-methylacetophenone.

Causality in Synthesis Choice: This method is favored due to the ready availability of the

starting ketone and the efficiency of the reduction reaction. Using a reducing agent like sodium

borohydride is a common and scalable approach that yields the desired secondary alcohol with

high purity, which is essential for meeting food-grade specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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